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Compound of Interest

Compound Name: Nandrolone decanoate

Cat. No.: B1683769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the calculation of Nandrolone
Decanoate (ND) dosage and its administration in rodent models for research purposes. The

following protocols and data have been compiled from various scientific studies to assist in the

design and execution of experiments involving this anabolic androgenic steroid (AAS).

Dosage Calculation
The appropriate dosage of Nandrolone Decanoate is critical for achieving desired

experimental outcomes while minimizing unnecessary adverse effects. Dosages in rodent

models can be determined based on previous studies or by converting human therapeutic

doses using allometric scaling.

Allometric Scaling for Dose Conversion
Allometric scaling is a method used to extrapolate drug doses between species based on body

surface area, which is a more accurate approach than scaling by body weight alone. The

following formula can be used to convert a human dose to a rodent dose:

Human Equivalent Dose (HED) (mg/kg) = Animal Dose (mg/kg) x (Animal Km / Human Km)

Where Km is a conversion factor. To calculate the animal dose from a human dose, the formula

is rearranged:
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Animal Dose (mg/kg) = Human Dose (mg/kg) x (Human Km / Animal Km)

Table 1: Km Factors for Dose Conversion

Species Body Weight (kg) Km

Human 60 37

Rat 0.15 6

Mouse 0.02 3

Data sourced from FDA guidelines.[1][2]

Example Calculation:

To convert a human therapeutic dose of 1 mg/kg of ND to a rat dose:

Rat Dose (mg/kg) = 1 mg/kg x (37 / 6) ≈ 6.2 mg/kg

Reported Dosages in Rodent Studies
The following table summarizes various ND dosage regimens that have been used in published

research, providing a reference for designing new studies.

Table 2: Summary of Nandrolone Decanoate Dosages in Rodent Models
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Animal
Model

Dosage
Route of
Administr
ation

Frequenc
y

Duration Vehicle
Referenc
e

Male

Wistar

Rats

3 mg/kg

and 15

mg/kg

Intraperiton

eal (IP)
Weekly

6 and 12

weeks

Not

Specified
[3]

Male Rats 10 mg/kg
Intramuscu

lar (IM)
Weekly 4 weeks

Physiologic

Saline
[4]

Male Rats 15 mg/kg
Not

Specified
Weekly 5 weeks

Not

Specified
[5]

Male

Wistar

Rats

10 mg/kg
Intramuscu

lar (IM)
Weekly 8 weeks Peanut Oil [6][7]

Male Mice 38 mg/kg
Not

Specified

Two doses

during a

volume-

overload

week

1 week
Not

Specified
[8]

Male

Wistar

Rats

2 mg/kg
Intramuscu

lar (IM)

Single

dose

Post-

operative

Not

Specified
[1]

Male

Wistar

Rats

1, 3, and 9

mg/kg

Intramuscu

lar (IM)
Weekly

4 and 8

weeks

Not

Specified
[9]

Male and

Female

Rats

1.5 mg/kg

and 7.5

mg/kg

Intramuscu

lar (IM)
Weekly 5 weeks Saline [10]

Male

Wistar

Rats

5.0 mg/kg
Intramuscu

lar (IM)

Not

Specified
4 weeks

Not

Specified
[11]

Male

Albino Rats

7.93 mg/kg

and 11.9

Intraperiton

eal (IP)

Weekly 8 weeks Not

Specified

[12]
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mg/kg

Male

Wistar

Rats

0.016

mg/100g

and 1

mg/100g

Intramuscu

lar (IM)
Weekly 8 weeks

Not

Specified
[13]

Male and

Female

Rats

40 mg/kg
Intraperiton

eal (IP)

Single

dose
24 hours

Not

Specified
[14][15]

Male

Wistar

Rats

0.42, 1.8,

4.6, and

10.0 mg/kg

Intramuscu

lar (IM)
Weekly 3 weeks Olive Oil [16]

Female

Wistar

Rats

1.87, 3.75,

7.5, and 15

mg/kg

Subcutane

ous (SC)

Not

Specified
15 days Mineral Oil [17]

Experimental Protocols
Preparation of Nandrolone Decanoate Solution
Nandrolone Decanoate is an oil-based steroid. The following is a general protocol for its

preparation for injection.

Materials:

Nandrolone Decanoate powder

Sterile vehicle oil (e.g., peanut oil, sesame oil, olive oil)

Sterile glass vial

Sterile syringe and needle

0.22 µm sterile syringe filter

Protocol:
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Weighing: Accurately weigh the required amount of Nandrolone Decanoate powder using

an analytical balance.

Dissolving: In a sterile glass vial, add the weighed ND powder. Add the sterile vehicle oil to

the vial. To aid dissolution, the mixture can be gently warmed (e.g., in a water bath at 40-

50°C) and swirled until the powder is completely dissolved.

Sterilization: For small volumes, the final solution can be sterilized by passing it through a

0.22 µm sterile syringe filter into a new sterile vial.

Storage: Store the prepared sterile solution at room temperature, protected from light.

Administration Routes
The most common routes of administration for Nandrolone Decanoate in rodent models are

intramuscular (IM) and intraperitoneal (IP) injections.

IM injections are typically administered into the thigh muscles of the hind limb.[4]

Materials:

Appropriately sized syringe (e.g., 1 mL)

Needle (25-27 gauge for mice, 23-25 gauge for rats)

70% ethanol

Prepared Nandrolone Decanoate solution

Protocol for Rats and Mice:

Restraint: Properly restrain the animal. For a one-person technique, hold the rat's head

between your index and middle fingers and wrap your remaining fingers around the thoracic

cavity. For mice, grasp the loose skin at the back of the neck (scruff).

Site Preparation: Clean the injection site on the thigh muscle with a swab of 70% ethanol.
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Injection: Insert the needle into the thigh muscle, directed away from the femur to avoid the

sciatic nerve.[4]

Aspiration: Gently pull back the syringe plunger to ensure the needle is not in a blood vessel.

If blood appears, reposition the needle.

Administration: Inject the solution slowly and steadily.

Withdrawal: Remove the needle and apply gentle pressure to the injection site if necessary.

Table 3: Recommended IM Injection Volumes

Species Maximum Volume per Site

Mouse 0.05 mL

Rat 0.1 mL

IP injections are administered into the peritoneal cavity.

Materials:

Appropriately sized syringe

Needle (25-27 gauge for mice, 23-25 gauge for rats)

70% ethanol

Prepared Nandrolone Decanoate solution

Protocol for Rats and Mice:

Restraint: Restrain the animal with its abdomen exposed and head tilted slightly downwards.

This allows the abdominal organs to move away from the injection site.

Site Identification: The injection site is in the lower right quadrant of the abdomen to avoid

the cecum and urinary bladder.[3][5][8]
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Injection: Insert the needle at a 15-20 degree angle.

Aspiration: Gently aspirate to ensure no bodily fluids (urine, intestinal contents) are drawn. If

any fluid is aspirated, discard the syringe and prepare a new one.

Administration: Inject the solution.

Withdrawal: Remove the needle.

Table 4: Recommended IP Injection Volumes

Species Maximum Volume

Mouse < 10 mL/kg

Rat < 10 mL/kg

Source: UBC Animal Care Services[3]

Signaling Pathways and Experimental Workflows
Nandrolone Signaling Pathway
Nandrolone, like other androgens, primarily exerts its effects by binding to the Androgen

Receptor (AR), a ligand-activated nuclear transcription factor.[18] Upon binding, the AR

translocates to the nucleus, where it regulates the transcription of target genes. Nandrolone

has also been shown to influence other signaling pathways, such as the MAPK/ERK and

PI3K/Akt pathways, which are involved in cell growth and proliferation.[13][19][20][21]
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Caption: Nandrolone signaling pathway.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for a study investigating the

effects of Nandrolone Decanoate in a rodent model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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